Osanetant (hydrate)

• Molecular Formula: C35H43Cl2N3O3
• Molecular Weight: 624.6 g/mol
• IUPAC Name: N-[1-[3-[(3R)-1-benzoyl-3-(3,4-dichlorophenyl)piperidin-3-yl]propyl]-4-phenylpiperidin-4-yl]-N-methylacetamide;hydrate
• InChI: InChI=1S/C35H41Cl2N3O2.H2O/c1-27(41)38(2)35(29-13-7-4-8-14-29)19-23-39(24-20-35)21-9-17-34(30-15-16-31(36)32(37)25-30)18-10-22-40(26-34)33(42)28-11-5-3-6-12-28;/h3-8,11-16,25H,9-10,17-24,26H2,1-2H3;1H2/t34-;/m0./s1
• InChI Key: TZLATIVNEFZPKP-GXUZKUJRSA-N
• Isomeric SMILES: CC(=O)N(C)C1(CCN(CC1)CCC[C@@]2(CCCN(C2)C(=O)C3=CC=CC=C3)C4=CC(=C(C=C4)Cl)Cl)C5=CC=CC=C5.O
• Canonical SMILES: CC(=O)N(C)C1(CCN(CC1)CCCC2(CCCN(C2)C(=O)C3=CC=CC=C3)C4=CC(=C(C=C4)Cl)Cl)C5=CC=CC=C5.O

Description

Osanetant (hydrate) is a neurokinin 3 receptor antagonist that was developed by Sanofi-Synthélabo. It was initially researched for the treatment of schizophrenia and other central nervous system disorders. Osanetant is known for its ability to block the effects of neurokinin B, a peptide involved in various physiological processes .

Preparation Methods

Several synthetic routes have been reported for the preparation of Osanetant (hydrate). Here are two representative examples:

Synthesis by Glaxo:

• The reaction between 2-(3,4-Dichlorophenyl)-5-(tetrahydropyran-2-yloxy)pentanenitrile and methyl acrylate gives 4-Cyano-4-(3,4-dichlorophenyl)-7-(oxan-2-yloxy)heptanoic acid.
• Treatment with acid yields 3-[3-(3,4-Dichlorophenyl)-2,6-dioxopiperidin-3-yl]propyl acetate.
• Reduction of the imide with borane dimethylsulfide affords the intermediate.
• The reaction of this intermediate with benzoyl chloride gives the final product .

Synthesis by Warner Lambert:

• The reaction of 1-Benzyl-4-phenyl-4-piperidinol with trimethylsilyl cyanide and subsequent Ritter reaction gives N-(1-Benzyl-4-phenylpiperidin-4-yl)formamide.
• The reduction of the formamide with lithium aluminium hydride gives 1-benzyl-N-methyl-4-phenylpiperidin-4-amine .

Chemical Reactions Analysis

Osanetant (hydrate) undergoes various chemical reactions, including:

Oxidation: Osanetant can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: The reduction of intermediates during its synthesis, such as the reduction of imides with borane dimethylsulfide.

Substitution: Substitution reactions involving reagents like benzoyl chloride to form the final product.

Common reagents used in these reactions include borane dimethylsulfide, benzoyl chloride, and lithium aluminium hydride. The major products formed from these reactions are the intermediates and the final Osanetant compound .

Scientific Research Applications

Osanetant (hydrate) has been explored for various scientific research applications:

Chemistry: Used as a reference compound in studies involving neurokinin 3 receptor antagonists.

Biology: Investigated for its effects on neurokinin B and related physiological processes.

Medicine: Initially researched for the treatment of schizophrenia, depression, and visceral pain. .

Industry: Used in the development of new therapeutic agents targeting neurokinin receptors.

Mechanism of Action

The mechanism of action of Osanetant (hydrate) involves its antagonistic effects on neurokinin 3 receptors. By blocking these receptors, Osanetant inhibits the release of biogenic amines, including dopamine and serotonin. This action helps in modulating various physiological processes and has shown potential in treating conditions like schizophrenia and depression .

Comparison with Similar Compounds

Osanetant (hydrate) is unique among neurokinin 3 receptor antagonists due to its non-peptide structure. Similar compounds include:

Eplivanserin: Another neurokinin receptor antagonist researched for schizophrenia.

Aprepitant: A neurokinin 1 receptor antagonist used for preventing chemotherapy-induced nausea and vomiting.

Fosaprepitant: A prodrug of aprepitant with similar applications